Cas no 16864-45-2 (3-Methoxy-5-methyl-isoxazole)
3-Methoxy-5-methyl-isoxazole structure
Product Name:3-Methoxy-5-methyl-isoxazole
CAS No:16864-45-2
MF:C5H7NO2
MW:113.114581346512
CID:1028489
PubChem ID:11768539
Update Time:2025-04-20
3-Methoxy-5-methyl-isoxazole Chemical and Physical Properties
Names and Identifiers
-
- 3-Methoxy-5-methylisoxazole
- 3-methoxy-5-methyl-1,2-oxazole
- 3-methoxy-5-methyl-isoxazole
- G11088
- SCHEMBL6607334
- DTXSID30472014
- CS-0447808
- 16864-45-2
- CCCGZCQYXYLDIH-UHFFFAOYSA-N
- DB-294425
- BS-44268
- Isoxazole, 3-methoxy-5-methyl-
- 3-Methoxy-5-methyl-isoxazole
-
- Inchi： 1S/C5H7NO2/c1-4-3-5(7-2)6-8-4/h3H,1-2H3
- InChI Key： CCCGZCQYXYLDIH-UHFFFAOYSA-N
- SMILES： O1C(C)=CC(=N1)OC
Computed Properties
- Exact Mass: 113.04771
- Monoisotopic Mass: 113.047678466g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 76.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 35.3Ų
Experimental Properties
- PSA: 35.26
3-Methoxy-5-methyl-isoxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM191086-1g |
3-methoxy-5-methylisoxazole |
16864-45-2 | 95% | 1g |
$505 | 2021-08-05 | |
| TRC | M336435-50mg |
3-Methoxy-5-methyl-isoxazole |
16864-45-2 | 50mg |
$ 70.00 | 2022-06-03 | ||
| TRC | M336435-100mg |
3-Methoxy-5-methyl-isoxazole |
16864-45-2 | 100mg |
$ 95.00 | 2022-06-03 | ||
| TRC | M336435-500mg |
3-Methoxy-5-methyl-isoxazole |
16864-45-2 | 500mg |
$ 340.00 | 2022-06-03 | ||
| Chemenu | CM191086-1g |
3-methoxy-5-methylisoxazole |
16864-45-2 | 95% | 1g |
$359 | 2023-03-07 | |
| Apollo Scientific | OR927106-250mg |
3-Methoxy-5-methyl-isoxazole |
16864-45-2 | 95% | 250mg |
£175.00 | 2025-02-21 | |
| Apollo Scientific | OR927106-1g |
3-Methoxy-5-methyl-isoxazole |
16864-45-2 | 95% | 1g |
£445.00 | 2025-02-21 | |
| 1PlusChem | 1P001YOF-500mg |
Isoxazole, 3-methoxy-5-methyl- |
16864-45-2 | 96% | 500mg |
$358.00 | 2023-12-20 | |
| 1PlusChem | 1P001YOF-1g |
Isoxazole, 3-methoxy-5-methyl- |
16864-45-2 | 96% | 1g |
$504.00 | 2024-06-19 | |
| 1PlusChem | 1P001YOF-2.5g |
Isoxazole, 3-methoxy-5-methyl- |
16864-45-2 | 96% | 2.5g |
$948.00 | 2023-12-20 |
3-Methoxy-5-methyl-isoxazole Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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